Cas no 2247088-07-7 (methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride)

Methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate hydrochloride is a chiral cyclobutane derivative featuring a stereospecific amino and ester functional group. The compound's rigid cyclobutane ring structure enhances conformational stability, making it valuable in medicinal chemistry and asymmetric synthesis. The hydrochloride salt form improves solubility and handling properties. The defined (1S,3R) stereochemistry ensures precise spatial orientation for targeted molecular interactions, particularly useful in designing enzyme inhibitors or receptor modulators. The gem-dimethyl substitution at the 2-position provides steric protection to the ester group, potentially enhancing metabolic stability. This building block is particularly suitable for pharmaceutical applications requiring constrained amino acid analogs or conformationally restricted scaffolds in drug discovery programs.

methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride structure

2247088-07-7 structure

Product Name:methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride

CAS No:2247088-07-7

MF:C₈H₁₆ClNO₂

MW:193.67

MDL:MFCD29925564

CID:5096142

PubChem ID:112756688

Update Time:2026-03-02

methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride Chemical and Physical Properties

Names and Identifiers

- methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate
- methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride
- methyl (1S,3R)-3-amino-2,2-dimethylcyclobutane-1-carboxylate;hydrochloride
- EN300-6494080
- cis-Methyl 3-amino-2,2-dimethylcyclobutanecarboxylate hydrochloride
- CS-0309723
- Methyl (1s,3r)-3-amino-2,2-dimethyl-cyclobutanecarboxylate hydrochloride
- AS-79748
- methyl (1S,3R)-3-amino-2,2-dimethylcyclobutane-1-carboxylate hydrochloride
- MFCD29925564
- Methyl cis-3-amino-2,2-dimethylcyclobutane-1-carboxylate HCl
- P19748
- Methyl(1s,3r)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride
- Methyl (1S,3R)-3-amino-2,2-dimethylcyclobutane-1-carboxylate HCl
- 2247088-07-7
- MDL： MFCD29925564
- Inchi： 1S/C8H15NO2.ClH/c1-8(2)5(4-6(8)9)7(10)11-3;/h5-6H,4,9H2,1-3H3;1H/t5-,6-;/m1./s1
- InChI Key： YNGIJCQPNBJXTP-KGZKBUQUSA-N
- SMILES： C([C@H]1C[C@@H](N)C1(C)C)(=O)OC.Cl

Computed Properties

Exact Mass: 193.0869564g/mol
Monoisotopic Mass: 193.0869564g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 177
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.3Å²

methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB545851-1 g	Methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate hydrochloride; .	2247088-07-7		1g	€893.00	2023-07-11
Chemenu	CM439996-1g	methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride	2247088-07-7	95%+	1g	$923	2024-07-28
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eNovation Chemicals LLC	D655939-100mg	methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride	2247088-07-7	97%	100mg	$165	2024-07-21
eNovation Chemicals LLC	D655939-250MG	methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride	2247088-07-7	97%	250mg	$255	2024-07-21
eNovation Chemicals LLC	D655939-500MG	methyl (1S,3R)-3-amino-2,2-dimethyl-cyclobutanecarboxylate;hydrochloride	2247088-07-7	97%	500mg	$410	2024-07-21
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